Cas no 1231761-14-0 (4-Chloro-5-methoxyquinoline)

• Product Name: 4-Chloro-5-methoxyquinoline
• CAS No: 1231761-14-0
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1082172
• PubChem ID: 21399759
• Update Time: 2025-06-08

4-Chloro-5-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxyquinoline
• DB-062142
• SCHEMBL11729820
• AKOS006287176
• 1231761-14-0
• F76035
• Quinoline, 4-chloro-5-methoxy-
• EN300-7468945

• Inchi： 1S/C10H8ClNO/c1-13-9-4-2-3-8-10(9)7(11)5-6-12-8/h2-6H,1H3
• InChI Key： MHSPKKXMNJNWHR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC=C(C2=1)OC

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-5-methoxyquinoline

Comprehensive Overview of 4-Chloro-5-methoxyquinoline (CAS No. 1231761-14-0): Properties, Applications, and Industry Insights

4-Chloro-5-methoxyquinoline (CAS No. 1231761-14-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This quinoline derivative features a chloro substituent at the 4-position and a methoxy group at the 5-position, which enhance its reactivity and biological activity. Researchers and industry professionals frequently search for terms like "4-Chloro-5-methoxyquinoline synthesis", "CAS 1231761-14-0 applications", and "quinoline derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular formula, C₁₀H₈ClNO, and a molecular weight of 193.63 g/mol, make it a versatile intermediate in organic synthesis. Its crystalline solid form and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) are critical for laboratory applications. Recent studies highlight its role in developing antimalarial agents and kinase inhibitors, aligning with the growing demand for targeted therapies in precision medicine. Searches for "quinoline-based drug candidates 2024" and "CAS 1231761-14-0 suppliers" underscore its commercial and scientific value.

From a synthetic perspective, 4-Chloro-5-methoxyquinoline is often prepared via Skraup synthesis or Pfitzinger reaction modifications, with yields optimized through catalyst selection. Environmental and regulatory trends have also influenced its production, as seen in queries like "green synthesis of quinoline derivatives" and "CAS 1231761-14-0 safety data". The compound's stability under controlled conditions (storage at 2–8°C in amber vials) ensures its utility in long-term research projects.

In the agrochemical sector, 4-Chloro-5-methoxyquinoline serves as a precursor for crop protection agents, particularly in formulations targeting fungal pathogens. This aligns with global interest in sustainable agriculture, as evidenced by search terms like "quinoline fungicides mode of action". Its low ecotoxicity profile further supports its adoption in environmentally conscious formulations.

Analytical characterization of CAS No. 1231761-14-0 typically involves HPLC purity testing (≥98%) and spectroscopic validation (NMR, IR). Quality control remains a top priority, with frequent searches for "4-Chloro-5-methoxyquinoline HPLC method" and "CAS 1231761-14-0 NMR peaks". These protocols ensure batch-to-batch consistency for critical applications.

Emerging trends in computational chemistry have expanded the compound's potential, with molecular docking studies exploring its interactions with biological targets. This intersects with popular queries such as "quinoline scaffold drug design" and "CAS 1231761-14-0 SAR studies". Patent analyses reveal growing IP activity around modified quinolines, particularly in oncology and CNS disorders.

Supply chain dynamics for 4-Chloro-5-methoxyquinoline reflect regional specialization, with manufacturers in North America and Asia-Pacific offering kilogram-scale quantities. Searches for "CAS 1231761-14-0 bulk pricing" and "quinoline derivatives global market" indicate robust commercial interest. Regulatory compliance (REACH, FDA DMF) remains a key consideration for international transactions.

Future research directions may explore the compound's photophysical properties for material science applications, responding to queries like "quinolines in OLED technology". Its balanced lipophilicity (LogP ~2.5) also positions it as a candidate for blood-brain barrier penetration studies in neuropharmacology.